Cas no 894034-63-0 (N'-(2-ethoxyphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2-ethoxyphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894034-63-0
• MF: C₂₂H₂₀FN₅O₃S
• MW: 453.48930644989
• CID: 5516772
• Update Time: 2025-07-01

N'-(2-ethoxyphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-ethoxyphenyl)-N2-[2-[2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(2-ethoxyphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H20FN5O3S/c1-2-31-18-6-4-3-5-17(18)25-21(30)20(29)24-12-11-16-13-32-22-26-19(27-28(16)22)14-7-9-15(23)10-8-14/h3-10,13H,2,11-12H2,1H3,(H,24,29)(H,25,30)
• InChI Key： CGMGEXYUSONPKQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)=O

Additional information on N'-(2-ethoxyphenyl)-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

N'-(2-Ethoxyphenyl)-N-{2-[2-(4-Fluorophenyl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-yl]ethyl}Ethanediamide: A Comprehensive Overview

The compound with CAS No. 894034-63-0, known as N'-(2-ethoxyphenyl)-N-{2-[2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and promising biological activities. In this article, we will delve into its structure, synthesis, pharmacological properties, and potential uses.

The chemical structure of this compound is characterized by the presence of a triazolo-thiazole ring system fused together, which is a rare and interesting feature. The triazolo-thiazole moiety is connected to an ethanediamide group via an ethyl chain. Additionally, the molecule incorporates a 4-fluorophenyl group and a 2-ethoxyphenyl group as substituents. These substituents play a crucial role in modulating the compound's physical and chemical properties. The fluorine atom in the 4-fluorophenyl group introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure suggests that it may exhibit antimicrobial, anti-inflammatory, or anticancer activities. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways. The presence of the triazolo-thiazole ring system is particularly intriguing as it has been associated with potent biological activities in other similar compounds.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the triazolo-thiazole ring system through a cyclization reaction and subsequent functionalization with the ethanediamide and phenyl groups. The use of advanced synthetic techniques such as microwave-assisted synthesis has been reported to enhance the efficiency of these reactions. The chemical stability of the compound has also been evaluated under various conditions, revealing its suitability for further biological testing.

In terms of pharmacokinetics, this compound has shown promising results in preliminary studies. Its ability to cross cellular membranes and interact with target proteins suggests that it could be developed into a drug candidate for treating various diseases. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion profiles.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The presence of specific functional groups allows for the attachment of targeting ligands or imaging agents, making it a versatile platform for advanced therapeutic applications. Researchers are currently exploring its use in delivering anticancer drugs to specific tumor sites with high precision.

Despite its promising properties, there are challenges associated with the development of this compound into a clinical drug. One major concern is its potential toxicity profile. Preclinical studies are essential to assess its safety and determine whether it meets regulatory standards for human use. Additionally, optimizing its bioavailability while maintaining its efficacy remains a critical area of research.

In conclusion, N'-(2-ethoxyphenyl)-N-{2-[2-(4-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}ethanediamide (CAS No. 894034-63-0) represents a significant advancement in organic chemistry with potential applications in drug discovery and development. Its unique structure and promising biological activities make it a valuable subject for further research. As scientific understanding continues to grow, this compound may pave the way for innovative treatments in various therapeutic areas.